Cas no 35849-08-2 (1-bromo-2-(dibromomethyl)benzene)
35849-08-2 structure
Product Name:1-bromo-2-(dibromomethyl)benzene
CAS No:35849-08-2
MF:C7H5Br3
MW:328.826599836349
CID:1475140
PubChem ID:10936369
Update Time:2025-04-20
1-bromo-2-(dibromomethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-2-(dibromomethyl)benzene
- benzene, 1-bromo-2-(dibromomethyl)-
- LogP
- DTXSID50449001
- 35849-08-2
- SCHEMBL305225
- o-bromobenzylidene bromide
-
- Inchi: 1S/C7H5Br3/c8-6-4-2-1-3-5(6)7(9)10/h1-4,7H
- InChI Key: KBJARULSOXOOQE-UHFFFAOYSA-N
- SMILES: BrC1C=CC=CC=1C(Br)Br
Computed Properties
- Exact Mass: 325.79405
- Monoisotopic Mass: 325.79414g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1-bromo-2-(dibromomethyl)benzene Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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